Cas no 1257242-88-8 (6-(hydroxymethyl)-2-methyl-pyridazin-3-one)

• Product Name: 6-(hydroxymethyl)-2-methyl-pyridazin-3-one
• CAS No: 1257242-88-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5216698
• Update Time: 2025-06-08

6-(hydroxymethyl)-2-methyl-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(Hydroxymethyl)-2-methylpyridazin-3(2H)-one
• 6-(Hydroxymethyl)-2-methylpyridazin-3-one
• 3(2H)-Pyridazinone, 6-(hydroxymethyl)-2-methyl-
• 6-(hydroxymethyl)-2-methyl-pyridazin-3-one

• Inchi： 1S/C6H8N2O2/c1-8-6(10)3-2-5(4-9)7-8/h2-3,9H,4H2,1H3
• InChI Key： KTRANNGGLRRVFL-UHFFFAOYSA-N
• SMILES： OCC1C=CC(N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: -0.9
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-(hydroxymethyl)-2-methyl-pyridazin-3-one

Introduction to 6-(hydroxymethyl)-2-methyl-pyridazin-3-one (CAS No. 1257242-88-8)

6-(hydroxymethyl)-2-methyl-pyridazin-3-one, identified by its Chemical Abstracts Service (CAS) number 1257242-88-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of both a hydroxymethyl (-CH₂OH) and a methyl (-CH₃) substituent on the pyridazine ring introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The pyridazin-3-one core of this molecule is particularly noteworthy due to its role as a key intermediate in the synthesis of various pharmacologically active agents. Pyridazine derivatives have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The hydroxymethyl group at the 6-position enhances the compound's solubility and reactivity, facilitating further derivatization and functionalization, which is crucial for optimizing pharmacokinetic properties and target specificity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved therapeutic profiles. 6-(hydroxymethyl)-2-methyl-pyridazin-3-one has emerged as a promising candidate in this context, owing to its structural versatility and biological relevance. Studies have demonstrated its utility in generating novel analogs with enhanced binding affinity and reduced toxicity compared to existing therapeutic agents. The compound's ability to undergo various chemical transformations, such as oxidation, reduction, and nucleophilic substitution, makes it an attractive building block for medicinal chemists.

One of the most compelling aspects of 6-(hydroxymethyl)-2-methyl-pyridazin-3-one is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The hydroxymethyl group serves as a versatile handle for covalent bond formation with biomolecules, enabling the design of targeted inhibitors with high specificity. This feature is particularly valuable in precision medicine approaches, where tailored inhibitors can modulate disease-related pathways with minimal off-target effects.

The synthesis of 6-(hydroxymethyl)-2-methyl-pyridazin-3-one can be achieved through multiple routes, each offering distinct advantages in terms of yield, scalability, and purity. One common approach involves the condensation of methyl acetoacetate with hydrazine hydrate followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been explored to introduce substituents at specific positions on the pyridazine ring. These synthetic strategies highlight the compound's adaptability to different chemical methodologies, making it accessible for further structural optimization.

Recent advancements in computational chemistry have further accelerated the discovery process for 6-(hydroxymethyl)-2-methyl-pyridazin-3-one derivatives. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been employed to predict binding interactions between the compound and biological targets. These computational approaches not only save time but also provide insights into structure-activity relationships (SARs), guiding experimental design and leading to more efficient drug development pipelines.

The pharmacological profile of 6-(hydroxymethyl)-2-methyl-pyridazin-3-one has been evaluated through both in vitro and in vivo studies. Initial screenings have revealed notable activity against several disease-relevant targets, including enzymes overexpressed in tumor cells and viral proteases. The compound's ability to modulate these targets without significant toxicity underscores its potential as a lead compound for further development. Preclinical studies are currently underway to assess its efficacy and safety profiles in animal models, paving the way for future clinical trials.

The versatility of 6-(hydroxymethyl)-2-methyl-pyridazin-3-one extends beyond its applications in drug discovery. It serves as a valuable intermediate in agrochemical research, where pyridazine derivatives are being explored for their herbicidal and fungicidal properties. The hydroxymethyl group allows for further functionalization into more complex structures with enhanced environmental stability and bioavailability.

In conclusion,6-(hydroxymethyl)-2-methyl-pyridazin-3-one (CAS No. 1257242-88-8) represents a fascinating compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound,pyridazin-3-one derivatives are poised to play an increasingly important role in addressing some of today's most pressing medical challenges.